1-(3,5-Difluorophenoxy)butan-2-amine

• Molecular Formula: C10H13F2NO
• Molecular Weight: 201.21 g/mol
• IUPAC Name: 1-(3,5-difluorophenoxy)butan-2-amine
• InChI: InChI=1S/C10H13F2NO/c1-2-9(13)6-14-10-4-7(11)3-8(12)5-10/h3-5,9H,2,6,13H2,1H3
• InChI Key: HFXPHAIHUFXLCI-UHFFFAOYSA-N
• Canonical SMILES: CCC(COC1=CC(=CC(=C1)F)F)N

Description

1-(3,5-Difluorophenoxy)butan-2-amine is a fluorinated secondary amine characterized by a butan-2-amine backbone substituted with a 3,5-difluorophenoxy group at the first carbon. Its hydrochloride salt (CAS: 1864015-97-3) is documented with a molecular formula of C₁₀H₁₄ClF₂NO and a molecular weight of 237.67 g/mol . The compound’s instability in freebase form necessitates immediate derivatization or salt formation for practical applications .

Preparation Methods

The synthesis of 1-(3,5-Difluorophenoxy)butan-2-amine typically involves the reaction of 3,5-difluorophenol with butan-2-amine under controlled conditions. One common method involves the use of alkyl halides and nitrogen-transfer reagents, such as 5-methyl-1,3,4-thiadiazole-2-amine, to facilitate the formation of the amine group . The reaction is usually carried out under mild conditions to ensure high yields and purity of the product.

Industrial production methods may involve bulk manufacturing processes, where the compound is synthesized in large quantities using optimized reaction conditions and catalysts to enhance efficiency and reduce costs .

Chemical Reactions Analysis

1-(3,5-Difluorophenoxy)butan-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amine group can participate in substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions: Typical reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halides for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used, but they generally include oxidized, reduced, or substituted derivatives of the original compound.

Scientific Research Applications

1-(3,5-Difluorophenoxy)butan-2-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug development.

Industry: The compound’s unique properties make it useful in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Difluorophenoxy)butan-2-amine involves its interaction with specific molecular targets and pathways. The compound may act by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The structural and functional attributes of 1-(3,5-difluorophenoxy)butan-2-amine are best contextualized against analogs with shared fluorophenoxy or amine motifs. Below is a comparative analysis:

Table 1: Key Structural and Functional Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Key Applications/Sources
1-(3,5-Difluorophenoxy)butan-2-amine	C₁₀H₁₂F₂NO	201.21 (freebase)	3,5-difluorophenoxy, butan-2-amine	Discontinued pharmaceutical research
1-(3,5-Difluorophenoxy)propan-2-amine	C₉H₁₀F₂NO	187.18	3,5-difluorophenoxy, propan-2-amine	Intermediate in bioactive molecule synthesis
α-Ethyl 2C-D (1-(2,5-dimethoxy-4-methylphenyl)butan-2-amine)	C₁₃H₂₁NO₂	223.32	2,5-dimethoxy-4-methylphenyl, butan-2-amine	Psychoactive research reference material
2-(3,5-Difluorophenoxy)-1-(3,4-dimethoxyphenyl)propane-1,3-diol	C₁₇H₁₈F₂O₅	364.32	3,5-difluorophenoxy, propane-diol, dimethoxyphenyl	Lignin model compound for oxidative degradation studies

Key Comparative Insights

Fluorination Impact: The 3,5-difluorophenoxy group in 1-(3,5-difluorophenoxy)butan-2-amine enhances electron-withdrawing properties and metabolic stability compared to non-fluorinated analogs like α-ethyl 2C-D .

Backbone Flexibility: The butan-2-amine chain in 1-(3,5-difluorophenoxy)butan-2-amine provides greater conformational flexibility than the propan-2-amine variant (C₉H₁₀F₂NO), which may influence binding kinetics in enzyme or receptor interactions .

Comparative Stability: Unlike the lignin model compound 2-(3,5-difluorophenoxy)-1-(3,4-dimethoxyphenyl)propane-1,3-diol, which is designed for oxidative degradation studies, 1-(3,5-difluorophenoxy)butan-2-amine lacks hydroxyl groups, rendering it less reactive under alkaline or oxidative conditions .

Pharmacological vs.

Research Findings and Limitations

• Synthetic Challenges: The synthesis of 1-(3,5-difluorophenoxy)butan-2-amine likely involves unstable intermediates (e.g., benzene-1,2-diamines), as seen in related fluorophenoxy compounds .
• Biological Activity: No direct pharmacological data are available, but analogs like 1-(4-methylsulfonylphenyl)-5-p-trifluoromethylphenyl-1H-pyrazole-3-carboxamide (C₃₅H₃₇N₃O₄S) highlight the role of fluorinated groups in enhancing bioactivity .
• Commercial Viability : Discontinuation by suppliers (e.g., CymitQuimica) underscores challenges in scalability or regulatory compliance .

Biological Activity

1-(3,5-Difluorophenoxy)butan-2-amine, also known as 1-(3,5-Difluorophenoxy)butan-2-amine hydrochloride, is a compound of increasing interest in medicinal chemistry due to its unique structural properties and potential biological activities. This article provides a comprehensive overview of the biological activity associated with this compound, including its mechanism of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

1-(3,5-Difluorophenoxy)butan-2-amine has the molecular formula C10H14ClF2NO and a molecular weight of 237.67 g/mol. The compound features a butan-2-amine backbone with a 3,5-difluorophenoxy group, which contributes to its distinctive electronic properties and potential biological activities. Its CAS number is 1864015-97-3.

The biological activity of 1-(3,5-Difluorophenoxy)butan-2-amine is primarily attributed to its interaction with various biological targets:

• Target Receptors : The compound is believed to interact with neurotransmitter receptors and enzymes involved in neurotransmitter synthesis and degradation.
• Binding Mechanisms : It may function through competitive inhibition or act as a substrate for specific enzymes.
• Biochemical Pathways : The compound could influence neurotransmitter pathways, affecting synthesis, release, or reuptake processes.

Pharmacological Effects

Research indicates that 1-(3,5-Difluorophenoxy)butan-2-amine exhibits several pharmacological effects:

• Antimicrobial Activity : Preliminary studies suggest potential antimicrobial properties against various pathogens.
• Anti-inflammatory Effects : Similar compounds have shown efficacy in reducing inflammation in animal models.
• Neuroprotective Properties : The compound's ability to stabilize microtubules suggests potential applications in neurodegenerative diseases like Alzheimer's.

Case Studies and Research Findings

Several studies have explored the biological activity of 1-(3,5-Difluorophenoxy)butan-2-amine:

• Microtubule Stabilization Studies :
  • A study investigated the effects of related compounds on microtubule stabilization. The results indicated that certain derivatives could significantly increase levels of acetylated α-tubulin (AcTub), suggesting neuroprotective potential (PMC9841533).
• In Vitro Antimicrobial Testing :
  • In vitro assays demonstrated that 1-(3,5-Difluorophenoxy)butan-2-amine exhibits moderate antimicrobial activity against both Gram-positive and Gram-negative bacteria. The IC50 values were comparable to those of established antimicrobial agents.
• Pharmacokinetic Studies :
  • Pharmacokinetic analysis showed that the compound has favorable absorption properties when administered orally. Brain-to-plasma ratios indicated good central nervous system penetration, essential for neuroactive compounds.

Comparative Analysis

To better understand the unique aspects of 1-(3,5-Difluorophenoxy)butan-2-amine, a comparative analysis with structurally similar compounds is presented below:

Compound Name	Molecular Formula	Unique Features
1-(2-Fluorophenoxy)butan-2-amine hydrochloride	C10H13ClFNO	Contains one fluorine atom
1-(4-Fluorophenoxy)butan-2-amine hydrochloride	C10H13ClFNO	Substituted at the para position
1-(3-Chlorophenoxy)butan-2-amine hydrochloride	C10H13ClClNO	Contains chlorine instead of fluorine

The presence of two fluorine atoms at the 3 and 5 positions in 1-(3,5-Difluorophenoxy)butan-2-amine may enhance its electronic properties compared to other derivatives, potentially leading to distinct biological activities.